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Compound of Interest

Compound Name: Cyclohexylsulfamoyl Chloride

CAS No.: 10314-35-9

Cat. No.: B175625

Get Quote

A Note to the Researcher: While the topic specified was "Cyclohexylsulfamoyl Chloride," a

thorough review of scientific literature and chemical supplier databases reveals that this

compound is not a common or well-documented reagent. The available data overwhelmingly

pertains to its structural isomer, Cyclohexanesulfonyl Chloride (CAS No. 4837-38-1), where the

sulfonyl chloride group is directly attached to the cyclohexane ring. To provide a technically

accurate and valuable guide for researchers, this document will focus exclusively on this widely

used and well-characterized compound.

Introduction: The Role of Cyclohexanesulfonyl
Chloride in Modern Synthesis
Cyclohexanesulfonyl chloride is a versatile sulfonylating agent that serves as a critical building

block in organic synthesis.[1] Its utility lies in its ability to readily introduce the

cyclohexanesulfonyl moiety into a wide range of molecules. This functionalization is of

paramount importance in the fields of medicinal chemistry and agrochemical development,

where the incorporation of a sulfonyl group can significantly modulate a molecule's biological
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activity, solubility, and stability.[1] The compound is a colorless to light-orange liquid at room

temperature, recognized for its high reactivity toward nucleophiles, a characteristic driven by

the electrophilic nature of the sulfur atom.[1][2] This guide provides a comprehensive overview

of its core properties, reactivity profile, synthetic applications, and essential handling protocols

for laboratory professionals.

Core Physicochemical and Spectroscopic
Properties
Accurate characterization begins with a fundamental understanding of a compound's physical

and spectroscopic properties.

Physicochemical Data
The key physical and chemical identifiers for Cyclohexanesulfonyl Chloride are summarized

below for quick reference.

Property Value Source(s)

CAS Number 4837-38-1 [3][4][5]

Molecular Formula C₆H₁₁ClO₂S [3][4][5]

Molecular Weight 182.67 g/mol [3][4][6]

Appearance
Colorless to faint orange clear

liquid
[1][2]

Density 1.259 g/mL at 25 °C [2][3][4]

Boiling Point
125 °C @ 13 Torr; 255.8 °C @

760 mmHg
[2][7]

Refractive Index (n²⁰/D) 1.499 [2][3][4]

Flash Point >110 °C (>230 °F) - closed cup [4]

Synonyms Cyclohexylsulfonyl chloride [1][2][3]
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Spectroscopic Profile: The Signature of
Cyclohexanesulfonyl Chloride
Spectroscopic analysis is essential for reaction monitoring and final product confirmation. While

raw spectra are lot-specific, the expected characteristic signals are well-established.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by the sulfonyl group. Expect two

very strong characteristic stretching bands for the S=O bond, one asymmetric stretch around

1370-1410 cm⁻¹ and a symmetric stretch near 1166-1204 cm⁻¹.[8] Additionally, prominent C-

H aliphatic stretching bands from the cyclohexane ring will appear around 2850-2950 cm⁻¹.

[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum will show complex multiplets corresponding to the protons of the

cyclohexane ring. The unique proton on the carbon directly attached to the sulfonyl

chloride group (-CH-SO₂Cl) is the most deshielded due to the strong electron-withdrawing

effect of the SO₂Cl group and will appear as a downfield multiplet.[8] The remaining 10

protons on the other five carbons of the ring will appear as a series of overlapping

multiplets at higher field.

¹³C NMR: The spectrum will exhibit distinct signals for the carbons of the cyclohexane ring.

The carbon atom bonded to the sulfonyl chloride group will be significantly shifted

downfield compared to the other ring carbons.

Mass Spectrometry (MS): The mass spectrum will display a characteristic isotopic pattern for

the molecular ion peak due to the presence of the chlorine atom (³⁵Cl and ³⁷Cl isotopes in an

approximate 3:1 ratio).[8] Common fragmentation pathways include the loss of the chlorine

atom, the SO₂ group, or cleavage of the cyclohexane ring.

Reactivity and Synthetic Utility
The synthetic power of cyclohexanesulfonyl chloride stems from the high electrophilicity of the

sulfonyl sulfur atom, making it an excellent target for a variety of nucleophiles.[10] This

reactivity is the foundation for its primary applications in forming sulfonamides and sulfonate

esters.
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Core Reactivity: Nucleophilic Substitution
The central reaction mechanism involves the attack of a nucleophile (e.g., an amine or an

alcohol) on the sulfur atom, leading to the displacement of the chloride ion, which is an

excellent leaving group. This reaction is typically performed in the presence of a non-

nucleophilic base (like triethylamine or pyridine) to neutralize the HCl byproduct generated

during the reaction.

Caption: Generalized workflow for sulfonamide synthesis.

Key Applications and Experimental Protocol
1. Synthesis of Sulfonamides: The reaction with primary or secondary amines yields N-

substituted cyclohexylsulfonamides. This functional group is a well-known pharmacophore

present in numerous therapeutic agents, including antibiotics and diuretics.[10]

2. Synthesis of Sulfonate Esters: Reaction with alcohols or phenols produces

cyclohexylsulfonate esters. These esters are valuable synthetic intermediates because the

sulfonate group is an excellent leaving group in subsequent nucleophilic substitution or

elimination reactions.[10]

Exemplary Protocol: Synthesis of N-
Benzylcyclohexanesulfonamide
This protocol details a representative procedure for the synthesis of a sulfonamide, a

cornerstone reaction for this reagent class.

Objective: To synthesize N-benzylcyclohexanesulfonamide via nucleophilic substitution.

Materials:

Cyclohexanesulfonyl chloride (1.0 eq)

Benzylamine (1.05 eq)

Triethylamine (1.2 eq)

Dichloromethane (DCM) as solvent
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1M Hydrochloric acid solution

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve benzylamine (1.05 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Reagent Addition: Add a solution of cyclohexanesulfonyl chloride (1.0 eq) in dichloromethane

dropwise to the stirred amine solution over 15-20 minutes. Causality Note: Slow, cooled

addition is crucial to control the exothermic reaction and prevent side product formation.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress using Thin-

Layer Chromatography (TLC).

Work-up:

Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 1M HCl (to remove excess amines), saturated

NaHCO₃ solution (to remove residual acid), and brine. Self-Validation: Each wash

removes specific impurities, ensuring the purity of the final product.

Dry the separated organic layer over anhydrous MgSO₄.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using

a rotary evaporator.

Purification: Purify the resulting crude solid or oil by recrystallization (e.g., from

ethanol/water) or flash column chromatography on silica gel to yield the pure N-

benzylcyclohexanesulfonamide.
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Safety, Handling, and Storage
Cyclohexanesulfonyl chloride is a corrosive and moisture-sensitive compound that requires

careful handling.

Hazard and Safety Information
Primary Hazard: The compound is classified as corrosive. It causes severe skin burns and

eye damage (GHS Hazard H314).[4][6] Contact with water or moisture releases hydrochloric

acid.

Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical

fume hood. Wear appropriate PPE, including:

Chemical safety goggles and a face shield.

Chemically resistant gloves (e.g., nitrile or neoprene).

A flame-retardant lab coat.[4][11]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[12]

Storage and Disposal
Storage: Store in a cool (recommended 2-8°C), dry, and well-ventilated area away from

incompatible materials such as water, strong bases, and oxidizing agents.[3][4] The

container must be kept tightly sealed. Handling and storage under an inert gas like argon or

nitrogen is recommended to prevent degradation from moisture.[11]
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Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Due to its reactivity with water, quenching the material with a suitable alcohol (like

isopropanol) before aqueous disposal may be necessary, but this should only be done by

trained personnel.

Conclusion
Cyclohexanesulfonyl chloride is a powerful and reliable reagent for introducing the

cyclohexanesulfonyl group in organic synthesis. Its predictable reactivity, centered on

nucleophilic substitution at the sulfonyl sulfur, makes it an indispensable tool for constructing

complex molecules in pharmaceutical and materials science research. A thorough

understanding of its properties and strict adherence to safety protocols are essential for its

effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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